molecular formula Bi2Mo2O9-12 B8704337 Dibismuth molybdenum hexaoxide CAS No. 13595-85-2

Dibismuth molybdenum hexaoxide

Cat. No.: B8704337
CAS No.: 13595-85-2
M. Wt: 753.9 g/mol
InChI Key: DKUYEPUUXLQPPX-UHFFFAOYSA-N
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Description

Dibismuth molybdenum hexaoxide, also known as Bismuth Molybdenum Oxide, is a compound with the formula Bi2MoO6 . It has a molecular weight of 609.92 . It is a brittle metal with a silvery white color when freshly produced, but surface oxidation can give it a pink tinge .


Synthesis Analysis

The synthesis of bismuth molybdate catalysts with relatively high surface area was prepared via mild hydrothermal synthesis . The pH value and Bi/Mo ratio during the synthesis allowed tuning of the crystalline Bi-Mo oxide phases .


Molecular Structure Analysis

The molecular structure of this compound is based on structures generated from information available in ECHA’s databases . The molecular formula identifies each type of element by its chemical symbol and identifies the number of atoms of each element found in one discrete molecule of the substance .


Physical and Chemical Properties Analysis

This compound has a density of 9.32 g/cm3 . The metal retains its luster almost indefinitely in air . On prolonged heating in air below 600°C, it becomes covered with its trioxide; at 600°C the oxide sublimes and rapid oxidation occurs .

Mechanism of Action

The mechanism of action of molybdenum is very complex, as is that of other essential metals . In mammals, metabolic interaction takes place between molybdenum and copper, sulfate, and tungsten .

Future Directions

Recent research has shown that Mo-based nanomaterials have the characteristics of low cytotoxicity, high biocompatibility, and high photothermal conversion efficiency, which has inspired their potential applications in biological and biomedical fields . This indicates that Dibismuth molybdenum hexaoxide and other molybdenum-based materials could have promising future applications in various fields, including energy storage systems .

Properties

CAS No.

13595-85-2

Molecular Formula

Bi2Mo2O9-12

Molecular Weight

753.9 g/mol

IUPAC Name

dibismuth;molybdenum;oxygen(2-)

InChI

InChI=1S/2Bi.2Mo.9O/q2*+3;;;9*-2

InChI Key

DKUYEPUUXLQPPX-UHFFFAOYSA-N

Canonical SMILES

[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[Mo].[Mo].[Bi+3].[Bi+3]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

14.55 g Bi(NO3)3.5H2O was dissolved in 100 ml. of a 10 percent HNO3 aqueous solution. 7.95 g of (NH4)Mo7O24.4H2O was dissolved in 100 ml. H2O with heating. The bismuth nitrate solution was then slowly added to the ammonium heptamolybdate solution with constant stirring. The pH was then adjusted to 2.5 to 3 by the addition of NH4OH. The mixture was stirred for about one hour, thereby yielding a bismuth molybdate slurry.
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Name
Bi(NO3)3.5H2O
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14.55 g
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reactant
Reaction Step One
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Name
(NH4)Mo7O24.4H2O
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7.95 g
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ammonium heptamolybdate
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Synthesis routes and methods II

Procedure details

28.78 grams of molybdenum oxide (MoO3) were dissolved in a mixture of 72 ml of water and 36 ml of concentrated ammonium hydroxide, added to a solution of 97 grams of bismuth nitrate pentahydrate in ~184 ml of water and 30 ml of concentrated nitric acid with stirring, and the pH of the resulting mixture was adjusted to between 3 and 6.5 using ammonium hydroxide whereafter it was boiled for approximately 3 hours. The precipitate was filtered and washed with approximately 1000 ml of water.
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28.78 g
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reactant
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72 mL
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36 mL
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bismuth nitrate pentahydrate
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Synthesis routes and methods III

Procedure details

171 grams of molybdenum trioxide (MoO3) were dissolved in a mixture of 433 ml of water and 215 ml of 57% ammonium hydroxide, added to a solution of 251.7 grams of bismuth trioxide (Bi2O3) in 833 ml of water and 367 ml of 70% nitric acid with stirring. The pH of the resulting mixtures were adjusted to between 1 and 6.5 using ammonium hydroxide and heated for approximately 2 hours at 100° C. The bismuth molybdate precipitate was filtered and washed with approximately 500 ml of water.
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171 g
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433 mL
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215 mL
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251.7 g
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833 mL
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367 mL
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Synthesis routes and methods IV

Procedure details

10.91 g Bi(NO3)3.5H2O was dissolved in about 40 ml. of a 10% aqueous HNO3 solution. 5.96 g of (NH4)6Mo7O24.4H2O was dissolved in about 75 ml. of H2O with heating. The bismuth nitrate solution was added with constant stirring to the ammonium heptamolybdate solution. The pH of the mixture was then adjusted to 2.5 to 3 by the dropwise addition of reagent grade NH4OH. The mixture was then stirred for 1 hour to produce a bismuth molybdate slurry.
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Bi(NO3)3.5H2O
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